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Compound of Interest

Compound Name: 3-Hexylpyridine

Cat. No.: B1329444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical characteristics of

3-Hexylpyridine. The information is intended to support research, development, and quality

control activities where this compound is utilized. All quantitative data are presented in a

structured format for clarity, and detailed experimental protocols for the determination of these

properties are provided.

Core Physical Properties
3-Hexylpyridine is a substituted pyridine derivative with a hexyl group at the 3-position. Its

physical properties are crucial for its handling, application, and integration into various chemical

and pharmaceutical processes.

The table below summarizes the key physical and chemical properties of 3-Hexylpyridine.
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Property Value

Molecular Formula C₁₁H₁₇N

Molecular Weight 163.26 g/mol [1][2]

Appearance
Colorless to pale yellow clear liquid (estimated)

[3]

Boiling Point 241 to 243 °C at 760 mmHg[3]

Flash Point 110 °C (230 °F) TCC[3]

Vapor Pressure 0.054 mmHg at 25 °C (estimated)[3]

Solubility
Soluble in alcohol. Estimated water solubility of

739.4 mg/L at 25 °C.[3][4]

Octanol/Water Partition Coefficient (logP) 3.887 (estimated)[3]

Purity Minimum 95%[1]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental for compound characterization.

The following sections detail the standard methodologies for measuring the key physical

constants of liquid compounds like 3-Hexylpyridine.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] For small sample volumes, a micro-boiling point determination is a suitable and

accurate method.[6]

Apparatus:

Heating block or oil bath

Small test tube (fusion tube)

Thermometer

Capillary tube (sealed at one end)
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Sample of 3-Hexylpyridine (a few mL)

Procedure:

Seal one end of a capillary tube by heating it in a flame.[7]

Place a small amount (2-3 mL) of 3-Hexylpyridine into the test tube.

Invert the sealed capillary tube and place it inside the test tube with the open end submerged

in the liquid.[5][7]

Attach the test tube to a thermometer and place the assembly in a heating block or oil bath.

Heat the apparatus gradually. Initially, a stream of bubbles will emerge from the capillary as

trapped air expands and is expelled.[6]

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary.

This indicates the liquid's vapor is filling the capillary.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn up into the capillary tube.[5][6] This is the point where the external pressure equals

the vapor pressure of the liquid. Record this temperature.
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Workflow for Micro-Boiling Point Determination

Prepare Sample:
Place 3-Hexylpyridine in test tube.

Insert inverted sealed capillary.

Assemble Apparatus:
Attach test tube to thermometer.
Place assembly in heating block.

Heat Gradually:
Observe initial air bubbles.

Observe Rapid Bubbling:
Continue heating until a continuous
stream of vapor bubbles emerges.

Cool Slowly:
Turn off heat source.

Record Temperature:
Note the temperature at which liquid

 is drawn into the capillary.

Result:
Observed Boiling Point

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.

Density is the mass of a substance per unit of volume.[8] For a liquid, it can be determined by

accurately measuring the mass of a known volume.
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Apparatus:

Analytical balance

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Sample of 3-Hexylpyridine

Procedure:

Measure and record the mass of a clean, dry graduated cylinder (or pycnometer).[8][9]

Add a specific volume of 3-Hexylpyridine to the graduated cylinder (e.g., 10 mL). Record

the volume precisely, reading from the bottom of the meniscus.[8][9]

Measure and record the combined mass of the graduated cylinder and the liquid sample.[8]

[9]

Measure and record the temperature of the liquid, as density is temperature-dependent.[8]

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

combined mass.

Calculate the density using the formula: Density = Mass / Volume.

Repeat the measurement multiple times and average the results to ensure precision.[9]

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid.[10] It is a characteristic physical property that is dependent on

temperature and the wavelength of light used.[10]

Apparatus:

Abbe refractometer

Constant temperature water bath
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Light source (typically a sodium D line source, 589 nm)

Sample of 3-Hexylpyridine (a few drops)

Procedure:

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Connect the refractometer to a water bath set to a standard temperature, typically 20°C.[10]

Open the prism of the refractometer and clean it carefully with a suitable solvent and a soft

lens tissue.

Apply a few drops of 3-Hexylpyridine to the surface of the lower prism.

Close the prisms firmly.

Adjust the light source and mirror to achieve optimal illumination of the crosshairs in the

eyepiece.

Rotate the adjustment knob until the boundary between the light and dark regions is sharp

and centered on the crosshairs.

If a color fringe is observed, adjust the chromaticity screw to eliminate it.

Read the refractive index value from the instrument's scale.

Record the temperature at which the measurement was taken.
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Logical Flow for Refractive Index Measurement

Preparation

Measurement

Result

Calibrate Refractometer
with standard

Set Temperature
(e.g., 20°C via water bath)

Clean Prisms

Apply Sample
(a few drops of 3-Hexylpyridine)

Illuminate and Focus:
Adjust light source and eyepiece

Align Boundary:
Center the light/dark boundary

on the crosshairs

Read Value:
Record refractive index

from the scale

Final Value:
nD at 20°C

Click to download full resolution via product page

Caption: Logical Flow for Refractive Index Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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